(2-Naphthyloxy)acetyl chloride
Overview
Description
“(2-Naphthyloxy)acetyl chloride” is a chemical compound with the molecular formula C12H9ClO2 and an average mass of 220.652 Da . It is used extensively in scientific research, particularly in the synthesis and analysis of organic compounds.
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES notation: c1ccc2cc(ccc2c1)OCC(=O)Cl
.
Chemical Reactions Analysis
Acyl chlorides, such as “this compound”, are known as “acid derivatives”. They are typically involved in various chemical reactions, including those that result in the formation of esters and amides .
Physical And Chemical Properties Analysis
“this compound” has a density of 1.3±0.1 g/cm3, a boiling point of 339.0±15.0 °C at 760 mmHg, and a flash point of 125.6±20.8 °C . It also has a molar refractivity of 60.3±0.3 cm3 .
Scientific Research Applications
Analytical Chemistry
- Fluorescent Reagent for Chromatography : (2-Naphthyloxy)acetyl chloride serves as a potential fluorescent reagent in chromatographic analysis. Its structure, including a substituted alkoxy moiety attached to a fluorophoric/chromophoric naphthalene system, enhances its spectrophotometric properties. It has been particularly noted for its application in the sensitive detection of amino-containing analytes (Tsai-Hui Duh et al., 2003).
Organic Synthesis
- Synthesis of N,N-Substituted Acetamides : The compound has been employed in synthesizing 2-naphthyloxy derivatives of N,N-substituted acetamides. These derivatives demonstrated significant antiamnesic activity, showcasing the compound's utility in creating pharmacologically active agents (P. Piplani et al., 2004).
Catalysis
- Acetylation Reactions : It plays a role in the acetylation of 2-naphthol, leading to the production of 2-naphthyl acetate. This reaction has been explored using various catalysts, indicating its significance in synthetic organic chemistry (Ateeq Rahman et al., 2017).
Biochemistry
- Cholinesterase Assay : In biochemistry, it acts as a pro-enhancer in the luminol-H2O2-horseradish peroxidase reaction for the assay of cholinesterase. This application demonstrates its utility in biochemical analysis (A. N. Díaz et al., 1995).
Medicinal Chemistry
- Memory Enhancing Potential : Its derivatives have been investigated for their neuropsychopharmacological properties, including memory enhancement. This area of research highlights its potential in developing therapeutics for cognitive disorders (G. Sahin et al., 2001).
Safety and Hazards
Future Directions
“(2-Naphthyloxy)acetyl chloride” is currently used for proteomics research . It serves as one of the reagents for the discovery of indoline-2-carboxamide derivatives as new classes of brain-penetrant inhibitors of trypanosoma brucei . It’s also used in the preparation and antibacterial activity of N-(phenylquinazolinonyl) aryl-amides by amidation of amino(phenyl)quinazolone with aroyl chlorides . Future research may continue to explore its potential applications in various fields of study.
Mechanism of Action
Target of Action
(2-Naphthyloxy)acetyl Chloride is used as a reagent in the synthesis of indoline-2-carboxamide derivatives . These derivatives are known to inhibit Trypanosoma brucei, a parasite responsible for causing African sleeping sickness . It is also used in the preparation of N-(phenylquinazolinonyl) aryl-amides .
Mode of Action
It is known to participate in the amidation process of amino(phenyl)quinazolone with aroyl chlorides . This process is crucial in the synthesis of indoline-2-carboxamide derivatives and N-(phenylquinazolinonyl) aryl-amides .
Biochemical Pathways
It is involved in the synthesis of indoline-2-carboxamide derivatives and n-(phenylquinazolinonyl) aryl-amides , which may influence various biochemical pathways.
Result of Action
Its role in the synthesis of indoline-2-carboxamide derivatives suggests that it may have potential effects on the inhibition of trypanosoma brucei .
properties
IUPAC Name |
2-naphthalen-2-yloxyacetyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClO2/c13-12(14)8-15-11-6-5-9-3-1-2-4-10(9)7-11/h1-7H,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAOBXXMBVWFWMR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)OCC(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80482880 | |
Record name | (2-NAPHTHYLOXY)ACETYL CHLORIDE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80482880 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
40926-77-0 | |
Record name | (2-NAPHTHYLOXY)ACETYL CHLORIDE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80482880 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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